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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B073631

Essential Safety and Handling Guide for N-
Chloroacetyl-DL-alanine

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of N-Chloroacetyl-DL-alanine in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Profile and Hazards

While a comprehensive Safety Data Sheet (SDS) for N-Chloroacetyl-DL-alanine is not readily
available, the presence of the chloroacetyl group suggests that it should be handled as a
potentially hazardous substance. Acyl halides and chlorinated organic compounds can be
irritants, corrosive, and may have toxicological properties. Therefore, caution is paramount.
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Property Data Source

CAS Number 1190-32-5 TCI Chemicals
White to Almost white powder )

Appearance TCI Chemicals
to crystal

P264: Wash skin thoroughly
] after handling. P280: Wear )
Precautionary Statements ] TCI Chemicals
protective gloves/ eye

protection/ face protection.

Hazard Identification and Risk Assessment

A thorough risk assessment should be conducted before handling N-Chloroacetyl-DL-alanine.
The primary hazards are associated with inhalation of the powder, skin and eye contact, and

ingestion.

Personal Protective Equipment (PPE)

The mandatory personal protective equipment (PPE) must be worn at all times when handling
N-Chloroacetyl-DL-alanine. This is in accordance with general safety procedures for
hazardous chemicals.[1][2][3]
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Protection Type Specific Recommendations

Chemical safety goggles are required. A face
Eye and Face Protection shield should be worn in situations with a higher

risk of splashing or dust generation.[4]

Chemical-resistant gloves are mandatory. Nitrile
_ gloves are a common choice, but it is advisable
Hand Protection _
to consult the glove manufacturer's resistance

chart for specific chemical compatibility.[4][5]

A NIOSH-approved respirator is recommended,
especially when handling larger quantities or

Respiratory Protection ] ) ]
when there is a potential for dust generation.[3]

[6]

Protective Clothi A lab coat or chemical-resistant apron should be
rotective Clothing _
worn. Closed-toe shoes are required.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Preparation and Engineering Controls

o Designated Area: All work with N-Chloroacetyl-DL-alanine should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.[7]

 Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

o Spill Kit: A spill kit appropriate for powdered chemical spills should be available.

Handling and Weighing

e Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[8]

e Weighing: If possible, weigh the compound in a ventilated balance enclosure or a fume hood.
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o Transfer: Use appropriate tools (e.g., spatulas) for transferring the solid.

In Case of Exposure

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and seek medical attention.[9]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[10]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

Disposal Plan

The disposal of N-Chloroacetyl-DL-alanine and any contaminated materials must be handled
with care, following all local, state, and federal regulations. Chlorinated organic compounds are
considered hazardous waste and should not be disposed of in regular trash or down the drain.
[11][12]

Waste Stream Disposal Procedure

) ) Collect in a clearly labeled, sealed container for
Solid N-Chloroacetyl-DL-alanine _
hazardous chemical waste.

Contaminated Labware (e.g., gloves, weigh Place in a designated, sealed hazardous waste

boats) bag or container.

] o ] Collect in a labeled, sealed container for liquid
Solutions containing N-Chloroacetyl-DL-alanine
hazardous waste.

Engage a certified hazardous waste disposal company for the final disposal of all waste
materials.

Visual Safety Protocols
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The following diagrams illustrate the key workflows for handling and emergency procedures.

Figure 1: Safe Handling Workflow
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Caption: Workflow for handling N-Chloroacetyl-DL-alanine.

Figure 2: Emergency Response Plan
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Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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